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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde

Cat. No.: B057684 Get Quote

For researchers and scientists in the field of drug development, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for the

use of 5-Nitro-2-furaldehyde, a flammable solid that requires careful management in a

laboratory setting. Adherence to these protocols is critical to ensure personal safety and

maintain the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Protocols
When handling 5-Nitro-2-furaldehyde, a comprehensive approach to personal protection is

necessary to minimize exposure and mitigate risks. The following table summarizes the

recommended PPE and engineering controls.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[1][2]

Protects against dust particles

and potential splashes that can

cause eye irritation.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and long-

sleeved protective clothing.[1]

[2]

Prevents skin contact, which

may cause irritation.[3]

Contaminated clothing should

be removed and laundered

before reuse.[3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used

when dust is generated or if

exposure limits are exceeded.

[1]

Minimizes the risk of

respiratory tract irritation from

inhaling the fine particles of the

compound.[3][4]

Engineering Controls

Work should be conducted in a

well-ventilated area.[3]

Facilities must be equipped

with an eyewash station and a

safety shower.[3][5]

These measures reduce the

concentration of airborne

contaminants and provide

immediate first aid capabilities

in case of accidental exposure.

Chemical and Physical Properties
Understanding the properties of 5-Nitro-2-furaldehyde is crucial for its safe handling and

storage.
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Property Value

Molecular Formula C5H3NO4[1]

Molecular Weight 141.08 g/mol [1]

Appearance Yellow crystalline powder.[3]

Flash Point 33 °C (91.4 °F) - closed cup

Hazards

Flammable solid.[1] May cause eye, skin, and

respiratory tract irritation.[3][4] The toxicological

properties have not been fully investigated.[3]

Standard Operating Procedure for Handling 5-Nitro-
2-furaldehyde
The following workflow provides a step-by-step guide for the safe handling of 5-Nitro-2-
furaldehyde from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://pim-resources.coleparmer.com/sds/62308.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://pim-resources.coleparmer.com/sds/62308.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://pim-resources.coleparmer.com/sds/62308.pdf
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Weigh Solid in Ventilated Area

Use in Reaction

Decontaminate Glassware & Surfaces

Dispose of Waste in a Labeled, Sealed Container

Store in a Cool, Dry, Well-Ventilated Area Away from Ignition Sources

Click to download full resolution via product page

A flowchart outlining the procedural steps for the safe handling of 5-Nitro-2-furaldehyde.
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Emergency and Spill Response Plan
In the event of a spill, a prompt and safe response is critical to prevent further contamination

and exposure.
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Spill Response

Cleanup

Disposal

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Appropriate PPE

Contain Spillage

Collect with an Electrically Protected Vacuum or by Wet-Brushing

Place in a Suitable, Closed Container for Disposal

Dispose of as Hazardous Waste According to Local Regulations

Click to download full resolution via product page

A diagram illustrating the workflow for responding to a 5-Nitro-2-furaldehyde spill.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[3]

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Seek medical aid if irritation develops.

[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Ingestion

If the person is conscious and alert, rinse their

mouth and drink 2-4 cupfuls of milk or water. Do

NOT induce vomiting. Seek medical attention.[3]

[4]

Disposal Plan
The disposal of 5-Nitro-2-furaldehyde and its containers must be handled with care to prevent

environmental contamination.

Waste Classification: This material is considered hazardous waste.[1]

Disposal Method: Dispose of in a licensed chemical incinerator equipped with an afterburner

and scrubber.[4][6] Always follow local, regional, and national regulations for hazardous

waste disposal.[1]

Contaminated Packaging: Empty containers may retain product residue and can be

dangerous.[1] They should be disposed of at a hazardous or special waste collection point.

[1] Do not reuse empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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